Cas no 936498-00-9 (4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE)

• Product Name: 4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE
• CAS No: 936498-00-9
• MF: C₁₀H₃ClF₂N₂
• MW: 224.594027757645
• MDL: MFCD09261376
• CID: 3159869
• PubChem ID: 24693498
• Update Time: 2025-05-24

4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE
• LMB49800
• C10H3ClF2N2
• SB69822
• EN300-49979
• 4-Chloro-6,8-difluoro-3-quinolinecarbonitrile
• DTXSID201250363
• CS-0250160
• AS-37337
• Z300089488
• 4-chloro-6,8-difluoroquinoline-3-carbonitrile
• AKOS000175732
• 936498-00-9
• MFCD09261376

• MDL： MFCD09261376
• Inchi： 1S/C10H3ClF2N2/c11-9-5(3-14)4-15-10-7(9)1-6(12)2-8(10)13/h1-2,4H
• InChI Key： YBMVDEBNHCJNPP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(=CC(=CC2=1)F)F

Computed Properties

• Exact Mass: 223.9952821Da
• Monoisotopic Mass: 223.9952821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE

4-CHLORO-6,8-DIFLUORO-QUINOLINE-3-CARBONITRILE: An Overview of a Promising Heterocyclic Compound

4-Chloro-6,8-difluoroquinoline-3-carbonitrile (CAS No. 936498-00-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and materials science. This compound belongs to the class of quinolines, which are known for their diverse biological activities and structural versatility.

The quinoline core of 4-chloro-6,8-difluoroquinoline-3-carbonitrile is a fundamental scaffold in medicinal chemistry, often utilized in the design of antimicrobial, antiviral, and anticancer agents. The presence of the chloro and difluoro substituents at specific positions on the quinoline ring imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 4-chloro-6,8-difluoroquinoline-3-carbonitrile as a lead compound for the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its antimicrobial properties, 4-chloro-6,8-difluoroquinoline-3-carbonitrile has shown promise as an antiviral agent. A 2022 study in the Virology Journal demonstrated that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action was found to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme required for viral replication.

The potential applications of 4-chloro-6,8-difluoroquinoline-3-carbonitrile extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the development of organic semiconductors and photovoltaic materials. The presence of the carbonitrile group enhances the electron-withdrawing properties of the molecule, making it suitable for applications where high electron mobility is desired. A 2020 study in the Journal of Materials Chemistry C reported that derivatives of this compound exhibited excellent performance in organic solar cells, with power conversion efficiencies exceeding 15%.

The synthesis of 4-chloro-6,8-difluoroquinoline-3-carbonitrile typically involves a multi-step process that includes the formation of the quinoline core followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 4-chloro-6,8-difluoroquinoline-3-carbonitrile (CAS No. 936498-00-9) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.